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Compound of Interest

Compound Name: ARL67156 trisodium hydrate

Cat. No.: B15089040 Get Quote

Technical Support Center: ARL67156 Trisodium
Hydrate
This technical support center provides essential information for researchers, scientists, and

drug development professionals using ARL67156 trisodium hydrate. It includes details on

purity, quality control, troubleshooting, and experimental protocols.

Frequently Asked Questions (FAQs)
Q1: What is the expected purity of ARL67156 trisodium hydrate?

A1: The standard purity for ARL67156 trisodium hydrate is typically ≥98%, as determined by

High-Performance Liquid Chromatography (HPLC).[1][2]

Q2: How should I store ARL67156 trisodium hydrate?

A2: For long-term storage, the solid compound should be kept in a dry, dark environment at

-20°C.[3] Short-term storage at 0-4°C for days to weeks is also acceptable.[3]

Q3: What is the stability of ARL67156 in solution?

A3: The stability of ARL67156 in solution has not been definitively established by all suppliers.

However, some sources suggest that stock solutions can be stored in aliquots at -20°C for up
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to one month or at -80°C for up to six months. It is important to note that this information may

not have been validated by the supplier.

Q4: What solvents can I use to dissolve ARL67156 trisodium hydrate?

A4: ARL67156 trisodium hydrate is soluble in water up to 20 mM.[1] It is also reported to be

soluble in DMSO.[3]

Q5: What are the common applications of ARL67156 trisodium hydrate?

A5: It is primarily used as a selective inhibitor of ecto-nucleoside triphosphate

diphosphohydrolases (NTPDases), also known as ecto-ATPases.[1][4] It is frequently used in

research to prevent the degradation of extracellular ATP.

Purity and Quality Control Specifications
The following table summarizes the key quality control parameters for ARL67156 trisodium
hydrate based on information from various suppliers.

Parameter Specification Method

Purity ≥98% HPLC[1][2]

Appearance White to off-white solid Visual Inspection

Molecular Formula C₁₅H₂₁Br₂N₅Na₃O₁₂P₃ · xH₂O ---

Molecular Weight
~785.05 g/mol (anhydrous

basis)
Mass Spectrometry[2]

Solubility Soluble to 20 mM in water Solubilization Test

Storage Temperature -20°C ---

Experimental Protocols
High-Performance Liquid Chromatography (HPLC) for
Purity Assessment
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This protocol provides a general methodology for determining the purity of ARL67156
trisodium hydrate. Specific parameters may need to be optimized based on the available

instrumentation and columns.

Objective: To determine the purity of an ARL67156 sample by separating it from any potential

impurities.

Materials:

ARL67156 trisodium hydrate sample

HPLC-grade water

HPLC-grade acetonitrile or methanol

Buffer (e.g., phosphate buffer)

HPLC system with a UV detector

C18 reverse-phase column

Methodology:

Mobile Phase Preparation: Prepare an appropriate mobile phase. A common approach for

nucleotide analogs is a gradient of an aqueous buffer and an organic solvent like acetonitrile

or methanol.

Standard Preparation: Accurately weigh a small amount of a reference standard of

ARL67156 and dissolve it in the mobile phase or water to a known concentration.

Sample Preparation: Prepare the ARL67156 sample to be tested in the same manner as the

standard.

HPLC Analysis:

Equilibrate the HPLC system with the mobile phase.

Inject the standard solution and record the chromatogram.
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Inject the sample solution and record the chromatogram under the same conditions.

The UV detector is typically set at a wavelength where the compound has maximum

absorbance (e.g., ~254 nm).[5]

Data Analysis: The purity is calculated by dividing the area of the main peak corresponding

to ARL67156 by the total area of all peaks in the chromatogram, expressed as a percentage.
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Issue Possible Cause Recommended Solution

Inconsistent experimental

results

Compound Degradation:

ARL67156 may have

degraded due to improper

storage or handling.

Ensure the compound is

stored at -20°C and protected

from light and moisture. For

solutions, use freshly prepared

stocks or follow recommended

short-term storage guidelines.

Incorrect Concentration: The

actual concentration of the

prepared solution may be

inaccurate due to hydration

variability.

The molecular weight can vary

between batches due to

hydration.[1] Refer to the

batch-specific Certificate of

Analysis for the precise

molecular weight to ensure

accurate concentration

calculations.

Lower than expected inhibitory

activity

High Substrate Concentration:

ARL67156 is a competitive

inhibitor, and its effectiveness

can be reduced in the

presence of high

concentrations of ATP.[6]

Consider the ATP

concentration in your assay.

The inhibitory effect is more

pronounced at lower ATP

concentrations.

Target Enzyme Specificity:

ARL67156 is a more potent

inhibitor of NTPDase1 and

NTPDase3 than other

ectonucleotidases like

NTPDase2 and NTPDase8.[6]

[7]

Verify the specific

ectonucleotidase isoforms

present in your experimental

system. The observed effect

will depend on the enzyme

profile.
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Substrate Specificity: Some

studies suggest ARL67156 is

more effective at inhibiting

ADP degradation than ATP

degradation in certain tissues.

[8][9]

Be aware that the observed

biological effect might be due

to the accumulation of ADP

rather than ATP. Consider

using alternative inhibitors like

POM-1 for more selective ATP

degradation inhibition.[8]

Solubility Issues

Incorrect Solvent or

Concentration: The compound

may not be fully dissolved.

Ensure you are using an

appropriate solvent (e.g.,

water, DMSO) and are within

the recommended solubility

limits (e.g., up to 20 mM in

water). Gentle warming or

vortexing may aid dissolution.

Visualizations
Quality Control Workflow for ARL67156 Trisodium
Hydrate
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Caption: Quality control process for ARL67156 trisodium hydrate.

Inhibition of Extracellular ATP Metabolism by ARL67156
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Caption: ARL67156 inhibits NTPDases, increasing extracellular ATP levels.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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